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1-(Chloromethyl)-2-methylbenzene 1-(Chloromethyl)-2-methylbenzene O-methylbenzyl chloride appears as a colorless to pale-yellow colored liquid with a pungent odor. Insoluble in water. Slightly denser than water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 552-45-4
VCID: VC0047538
InChI: InChI=1S/C8H9Cl/c1-7-4-2-3-5-8(7)6-9/h2-5H,6H2,1H3
SMILES: CC1=CC=CC=C1CCl
Molecular Formula: C8H9Cl
Molecular Weight: 140.61 g/mol

1-(Chloromethyl)-2-methylbenzene

CAS No.: 552-45-4

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VCID: VC0047538

Molecular Formula: C8H9Cl

Molecular Weight: 140.61 g/mol

1-(Chloromethyl)-2-methylbenzene - 552-45-4

CAS No. 552-45-4
Product Name 1-(Chloromethyl)-2-methylbenzene
Molecular Formula C8H9Cl
Molecular Weight 140.61 g/mol
IUPAC Name 1-(chloromethyl)-2-methylbenzene
Standard InChI InChI=1S/C8H9Cl/c1-7-4-2-3-5-8(7)6-9/h2-5H,6H2,1H3
Standard InChIKey VQRBXYBBGHOGFT-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1CCl
Canonical SMILES CC1=CC=CC=C1CCl
Boiling Point 198.0 °C
195-203 °C
Colorform LIQUID
Physical Description O-methylbenzyl chloride appears as a colorless to pale-yellow colored liquid with a pungent odor. Insoluble in water. Slightly denser than water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Description O-methylbenzyl chloride appears as a colorless to pale-yellow colored liquid with a pungent odor. Insoluble in water. Slightly denser than water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Solubility PRACTICALLY INSOL IN WATER; MISCIBLE WITH ABSOLUTE ALCOHOL
SOL IN ALL PROP WITH ACETONE, ETHER
Synonyms 1-(Chloromethyl)-2-methylbenzene; 1-Methyl-2-chloromethylbenzene; 2-(Chloromethyl)toluene; 2-Methylbenzyl Chloride; o-Methylbenzyl Chloride; o-Xylyl Chloride; o-Xylyl-α-chloride; α-Chloro-o-xylene; ω-Chloro-o-xylene
PubChem Compound 11093
Last Modified Nov 11 2021
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